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Introduction

4-Octanol, a secondary eight-carbon alcohol, is a versatile chemical intermediate with
significant applications in organic synthesis. Its utility spans from the creation of flavors and
fragrances to its role as a precursor in the synthesis of more complex molecules, including
potential therapeutic agents. This technical guide provides an in-depth exploration of the
synthesis, key reactions, and applications of 4-octanol, with a focus on providing quantitative
data, detailed experimental protocols, and visual representations of key chemical
transformations.

Physicochemical Properties

4-Octanol is a colorless liquid with a characteristic mild, mellow aroma.[1] It is less dense than
water and insoluble in it, but readily soluble in most organic solvents such as ethanol, ether,
and benzene.[1]
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Property Value Reference
Molecular Formula C8H180 [1112]
Molecular Weight 130.23 g/mol [3]

CAS Number 589-62-8 [2]

Boiling Point 174-176 °C [1]

Density 0.818 g/mL at 20 °C [1]

Flash Point 65 °C (149 °F) [4]
Refractive Index n20/D 1.426

Synthesis of 4-Octanol

Several synthetic routes are available for the preparation of 4-octanol in a laboratory setting.
The choice of method often depends on the available starting materials and desired scale.

Reduction of 4-Octanone

A common and straightforward method for synthesizing 4-octanol is the reduction of the
corresponding ketone, 4-octanone.

Workflow for the Reduction of 4-Octanone to 4-Octanol
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Caption: General workflow for the synthesis of 4-octanol via reduction of 4-octanone.
Experimental Protocol: Reduction of 4-Octanone with Sodium Borohydride

o Materials: 4-octanone, sodium borohydride (NaBH4), methanol, diethyl ether, hydrochloric
acid (1M), anhydrous magnesium sulfate, rotary evaporator, distillation apparatus.

e Procedure:
o In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-octanone in methanol.
o Cool the solution in an ice bath.

o Slowly add sodium borohydride in small portions to the cooled solution.
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o After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 1-2 hours.

o Quench the reaction by slowly adding 1M hydrochloric acid until the effervescence ceases.
o Remove the methanol under reduced pressure using a rotary evaporator.

o Extract the agueous residue with diethyl ether (3x).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude 4-octanol by fractional distillation.

Grignard Reaction

4-Octanol can also be synthesized via a Grignard reaction between a propyl magnesium
halide and pentanal, or a butyl magnesium halide and butanal.

Logical Relationship in Grignard Synthesis of 4-Octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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